Cas no 892768-40-0 (3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one)
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one
- HMS1867O11
- NCGC00123595-01
- E599-0191
- CHEMBL2357024
- 3-(4-ethylphenyl)sulfonyl-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)quinolin-4-one
- 3-((4-ethylphenyl)sulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)quinolin-4(1H)-one
- F3411-0623
- CCG-78944
- 892768-40-0
- AKOS001925309
- 3-[(4-Ethylphenyl)sulfonyl]-6-fluoro-1-methyl-7-(4-methyl-1-piperidinyl)-4(1H)-quinolinone
-
- Inchi: 1S/C24H27FN2O3S/c1-4-17-5-7-18(8-6-17)31(29,30)23-15-26(3)21-14-22(20(25)13-19(21)24(23)28)27-11-9-16(2)10-12-27/h5-8,13-16H,4,9-12H2,1-3H3
- InChI Key: WIFWDISNQTZLQB-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=C(F)C(N3CCC(C)CC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1
Computed Properties
- Exact Mass: 442.17264206g/mol
- Monoisotopic Mass: 442.17264206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 792
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 66.1Ų
Experimental Properties
- Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 638.1±55.0 °C(Predicted)
- pka: 1.19±0.40(Predicted)
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-0623-2μmol |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0623-5μmol |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0623-10μmol |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0623-20μmol |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0623-1mg |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0623-2mg |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0623-3mg |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0623-4mg |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0623-5mg |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-0623-10mg |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one |
892768-40-0 | 10mg |
$79.0 | 2023-09-10 |
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892768-40-0): An Overview
3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one (CAS No. 892768-40-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 892768-40-0, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.
The chemical structure of 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one is particularly noteworthy. It consists of a quinoline core functionalized with a sulfonyl group, a fluoro substituent, a methyl group, and a piperidine ring. The combination of these functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development.
Recent studies have focused on the synthesis and optimization of this compound. One notable approach involves the use of palladium-catalyzed reactions to efficiently construct the quinoline core and introduce the various substituents. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel synthetic route that significantly improved the yield and purity of 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one. This method utilized a sequential Suzuki-Miyaura coupling followed by a directed ortho-metalation (DoM) strategy to achieve high regioselectivity.
In terms of biological activities, 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one has shown promising results in various preclinical studies. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have neuroprotective effects in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.
The mechanism of action for 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one is multifaceted. It appears to modulate multiple signaling pathways involved in inflammation and neuroprotection. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammatory responses. Furthermore, it can enhance the expression of brain-derived neurotrophic factor (BDNF), which plays a crucial role in neuronal survival and function.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.
In addition to its therapeutic potential, 3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-y l)-1,4-dihydroquinolin - 4 - one has also been explored for its use as a research tool in academic and industrial laboratories. Its unique chemical structure makes it an excellent probe for studying various biological processes and developing new assays for drug discovery.
The future outlook for 3-(4 - ethylbenzenesulfonyl) - 6 - fluoro - 1 - methyl - 7 - ( 4 - methyl piperidin - 1 - y l) - 1 , 4 - dihydroquinolin - 4 - one is promising. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential in combination therapies for complex diseases. Moreover, efforts are being made to develop more cost-effective synthesis methods to facilitate large-scale production.
In conclusion, 3 -( 4 - ethylbenzenesulfonyl) - 6 - fluoro - 1 - methyl - 7 -( 4 - methyl piperidin - 1 - y l) - 1 , 4 - dihydroquinolin - 4 - one (CAS No. 892768 - 0) represents a significant advancement in medicinal chemistry with broad applications in both therapeutic and research settings. Its unique chemical structure and multifaceted biological activities make it an exciting candidate for further investigation and development.
892768-40-0 (3-(4-ethylbenzenesulfonyl)-6-fluoro-1-methyl-7-(4-methylpiperidin-1-yl)-1,4-dihydroquinolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)